Cas no 490028-18-7 (4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester)

• Product Name: 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester
• CAS No: 490028-18-7
• MF: C₁₉H₂₁IO₁₀
• MW: 536.268519163132
• CID: 932187
• PubChem ID: 46781972
• Update Time: 2025-10-28

4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Iodophenyl 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester
• 4-Iodophenyl 2,3,4-Tri-O-acetyl--D-glucuronide Methyl Ester
• 4-IODOPHENYL 2,3,4-TRI-O-ACETYL-ك-D-GLUCURONIDE METHYL ESTER
• 490028-18-7
• AKOS030242542
• 4-Iodophenyl 2,3,4-Tri-O-acetyl-
• methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-(4-iodophenoxy)oxane-2-carboxylate
• A-D-glucuronide Methyl Ester
• 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester

• Inchi： 1S/C19H21IO10/c1-9(21)26-14-15(27-10(2)22)17(28-11(3)23)19(30-16(14)18(24)25-4)29-13-7-5-12(20)6-8-13/h5-8,14-17,19H,1-4H3/t14-,15-,16?,17-,19+/m0/s1
• InChI Key： RSFYKESPVIYVMT-UKPWKGNXSA-N
• SMILES： IC1C=CC(=CC=1)O[C@H]1[C@H]([C@H]([C@@H](C(C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 536.01794g/mol
• Monoisotopic Mass: 536.01794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Melting Point: 163-165°C
• Solubility: Dichloromethane, Methanol

4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester Security Information

• Storage Condition：Refrigerator

Additional information on 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester

4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester: A Comprehensive Overview

4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester, identified by the CAS number 490028-18-7, is a complex organic compound with significant applications in various fields of chemistry and biology. This compound is a derivative of glucuronic acid, a key component in the metabolism and detoxification processes in living organisms. The presence of the iodophenyl group and the tri-O-acetyl modification introduces unique chemical properties that make it a valuable tool in research and development.

The structure of 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester consists of a glucuronic acid backbone with specific acetylation patterns and an iodinated phenyl group attached at the 4-position. This configuration not only enhances its stability but also provides opportunities for further functionalization. Recent studies have highlighted its potential in drug delivery systems due to its ability to interact with biological membranes and facilitate the transport of therapeutic agents.

In terms of synthesis, this compound is typically derived from natural sources or synthesized through multi-step chemical reactions. The acetylation process plays a crucial role in modifying the reactivity and solubility of the glucuronic acid moiety. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yield and purity. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles in reducing environmental impact during production.

The application of 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester extends beyond pharmacology. It has shown promise in biotechnology as a precursor for bioactive molecules and as a model compound for studying glycosylation processes. Its ability to form stable complexes with metal ions has also made it a subject of interest in materials science, particularly in the development of novel sensors and catalytic systems.

Recent breakthroughs in analytical techniques have enabled researchers to gain deeper insights into the molecular interactions involving this compound. For instance, advanced spectroscopy methods such as NMR and mass spectrometry have been employed to elucidate its conformational dynamics and binding affinities. These findings have significantly contributed to our understanding of its role in biological systems and its potential for therapeutic applications.

In conclusion, 4-Iodophenyl 2,3,4-Tri-O-acetyl-b-D-glucuronide Methyl Ester stands as a testament to the intricate relationship between chemistry and biology. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug discovery, material science, and biotechnology.